4-acetyl-N-butan-2-yl-2,3-dihydro-1,4-benzoxazine-2-carboxamide

• IUPAC Name: 4-acetyl-N-butan-2-yl-2,3-dihydro-1,4-benzoxazine-2-carboxamide
• InChI: InChI=1S/C15H20N2O3/c1-4-10(2)16-15(19)14-9-17(11(3)18)12-7-5-6-8-13(12)20-14/h5-8,10,14H,4,9H2,1-3H3,(H,16,19)
• InChI Key: XJYDYRXNRAWVSX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1CN(C2=CC=CC=C2O1)C(=O)C
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

4-acetyl-N-butan-2-yl-2,3-dihydro-1,4-benzoxazine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as ABBC, and it is a benzoxazine derivative. ABBC has a unique structure that provides it with several desirable properties, making it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of ABBC is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell proliferation and survival. ABBC has been shown to induce apoptosis in cancer cells by activating the caspase cascade and downregulating various anti-apoptotic proteins. ABBC has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects
ABBC has been shown to have several biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of cell proliferation, and inhibition of topoisomerase II activity. ABBC has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. In addition, ABBC has been shown to have neuroprotective effects and can protect against oxidative stress-induced neuronal damage.

Advantages and Limitations for Lab Experiments

ABBC has several advantages for lab experiments, including its high purity, excellent stability, and ease of synthesis. However, ABBC also has some limitations, including its low solubility in water and some organic solvents, which can limit its use in certain applications. In addition, the mechanism of action of ABBC is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on ABBC, including the development of new synthesis methods to improve yields and purity, the investigation of its potential as an anti-cancer agent, and the exploration of its applications in material science and polymer chemistry. In addition, more research is needed to fully understand the mechanism of action of ABBC and its potential side effects. Overall, ABBC is a promising compound with significant potential for various applications, and further research is needed to fully realize its potential.

Synthesis Methods

The synthesis method of ABBC involves a multi-step process, starting with the condensation of 2-aminobenzoic acid with butyraldehyde. The resulting product is then subjected to cyclization with acetic anhydride, followed by the reaction with ammonia to form ABBC. This method has been optimized to produce high yields of ABBC with excellent purity.

Scientific Research Applications

ABBC has been extensively studied for its potential applications in various fields, including material science, medicinal chemistry, and polymer chemistry. In material science, ABBC has been used to prepare high-performance thermosetting resins with excellent mechanical and thermal properties. In medicinal chemistry, ABBC has been studied for its potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells. In polymer chemistry, ABBC has been used as a monomer to prepare high-performance polymers with excellent thermal stability and mechanical properties.